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Compound of Interest

Compound Name: 10-Hydroxygeraniol

CAS No.: 26488-98-2

Cat. No.: B12755756

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 10-
hydroxygeraniol, a key intermediate in the biosynthesis of terpenoid indole alkaloids. The

document details its Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data,

the experimental protocols for its synthesis and characterization, and its position within the

broader biosynthetic pathway leading to valuable pharmaceutical compounds.

Nomenclature Clarification
It is important to note that the compound commonly referred to as 10-hydroxygeraniol is more

formally named (2E,6E)-2,6-dimethylocta-2,6-diene-1,8-diol. In much of the recent scientific

literature and chemical databases, the preferred IUPAC name is 8-hydroxygeraniol[1][2]. This

guide will use the names interchangeably, with a preference for 8-hydroxygeraniol where clarity

is required, to reflect the existing literature. PubChem lists "10-hydroxygeraniol" as a

synonym for this compound[2][3][4].
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The following tables summarize the key quantitative spectroscopic data for 8-hydroxygeraniol

(10-hydroxygeraniol).

Nuclear Magnetic Resonance (NMR) Data
The ¹H and ¹³C NMR data for 8-hydroxygeraniol were recorded in Chloroform-d (CDCl₃) on a

500 MHz and 125 MHz spectrometer, respectively[5].

Table 1: ¹H NMR Spectroscopic Data for 8-Hydroxygeraniol (500 MHz, CDCl₃)[5]

Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

5.41–5.34 m - H2, H6

4.14 d 6.9 H1

3.98 s - H8

2.17 dt 7.5, 7.1 H4

2.09–2.04 m - H5

1.67 s - CH₃ at C2

1.65 s - CH₃ at C6

1.44 br s - OH

Table 2: ¹³C NMR Spectroscopic Data for 8-Hydroxygeraniol (125 MHz, CDCl₃)[5]
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Chemical Shift (δ) ppm Assignment

139.1 C2

135.3 C6

125.6 C3

123.9 C7

68.9 C1

59.4 C8

39.1 C4

25.8 C5

16.3 CH₃ at C2

13.8 CH₃ at C6

Mass Spectrometry (MS) Data
High-resolution mass spectrometry provides an accurate mass measurement, confirming the

elemental composition of the molecule.

Table 3: High-Resolution Mass Spectrometry (HRMS) Data for 8-Hydroxygeraniol[5]

Ion Calculated m/z Found m/z Molecular Formula

[M+H]⁺ 171.1380 171.1375 C₁₀H₁₉O₂⁺

Biosynthetic Pathway of 10-Hydroxygeraniol
10-Hydroxygeraniol is a pivotal intermediate in the biosynthesis of secologanin, a precursor to

a wide array of terpenoid indole alkaloids with significant pharmaceutical applications[1]. The

pathway begins with geraniol, which is hydroxylated to form 10-hydroxygeraniol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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